Cas no 2229166-23-6 (2-(2,3,4-trihydroxyphenyl)propanoic acid)

• Product Name: 2-(2,3,4-trihydroxyphenyl)propanoic acid
• CAS No: 2229166-23-6
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 5838274
• PubChem ID: 87115614
• Update Time: 2025-06-08

2-(2,3,4-trihydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-trihydroxyphenyl)propanoic acid
• SCHEMBL490949
• 2229166-23-6
• EN300-1808136

• Inchi： 1S/C9H10O5/c1-4(9(13)14)5-2-3-6(10)8(12)7(5)11/h2-4,10-12H,1H3,(H,13,14)
• InChI Key： STOMVFRMEGXRMF-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C(C(=O)O)C)O)O

Computed Properties

• Exact Mass: 198.05282342g/mol
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98Ų

Additional information on 2-(2,3,4-trihydroxyphenyl)propanoic acid

Recent Advances in the Study of 2-(2,3,4-trihydroxyphenyl)propanoic acid (CAS: 2229166-23-6)

The compound 2-(2,3,4-trihydroxyphenyl)propanoic acid (CAS: 2229166-23-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the antioxidant and anti-inflammatory properties of 2-(2,3,4-trihydroxyphenyl)propanoic acid, making it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The compound's polyphenolic structure is believed to contribute to its ability to scavenge free radicals and modulate inflammatory pathways, as demonstrated in various in vitro and in vivo models.

One of the key breakthroughs in the synthesis of 2-(2,3,4-trihydroxyphenyl)propanoic acid involves the optimization of catalytic processes to improve yield and purity. Researchers have reported successful synthesis routes using green chemistry principles, which minimize environmental impact while maintaining high efficiency. These advancements are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent investigations have explored the compound's interaction with specific molecular targets, including enzymes involved in oxidative stress and inflammation. For instance, studies have shown that 2-(2,3,4-trihydroxyphenyl)propanoic acid can inhibit the activity of cyclooxygenase-2 (COX-2) and reduce the production of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent.

Furthermore, preliminary pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 2-(2,3,4-trihydroxyphenyl)propanoic acid exhibits favorable bioavailability and stability, which are essential for its development as a therapeutic agent. However, further research is needed to fully understand its metabolic pathways and potential drug-drug interactions.

The potential applications of 2-(2,3,4-trihydroxyphenyl)propanoic acid extend beyond its antioxidant and anti-inflammatory effects. Recent findings suggest that the compound may also possess antimicrobial and anticancer properties. For example, in vitro studies have demonstrated its efficacy against certain bacterial strains and cancer cell lines, opening new avenues for research in infectious diseases and oncology.

Despite these promising findings, challenges remain in the development of 2-(2,3,4-trihydroxyphenyl)propanoic acid as a therapeutic agent. Issues such as formulation stability, dosage optimization, and long-term safety need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, the latest research on 2-(2,3,4-trihydroxyphenyl)propanoic acid (CAS: 2229166-23-6) underscores its potential as a multifaceted therapeutic agent with applications in oxidative stress, inflammation, infection, and cancer. Continued investigation into its mechanisms of action, synthesis optimization, and clinical potential will be critical for realizing its full therapeutic value. This briefing serves as a foundation for further exploration and discussion among researchers and industry professionals in the chemical biology and pharmaceutical sectors.